Cas no 4030-28-8 (4,5-dihydro-2,4-dimethyl-5-oxo-1H-Pyrrole-3-carboxylic acid ethyl ester)
4030-28-8 structure
Product Name:4,5-dihydro-2,4-dimethyl-5-oxo-1H-Pyrrole-3-carboxylic acid ethyl ester
CAS No:4030-28-8
MF:C9H13NO3
MW:183.204422712326
CID:1112061
PubChem ID:138098
Update Time:2025-04-20
4,5-dihydro-2,4-dimethyl-5-oxo-1H-Pyrrole-3-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dihydro-2,4-dimethyl-5-oxo-1H-Pyrrole-3-carboxylic acid ethyl ester
- 2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester
- ethyl 5-hydroxy-2,4-dimethyl-1H-pyrrole-3-carboxylate
- DTXSID10193316
- 4030-28-8
-
- Inchi： 1S/C9H13NO3/c1-4-13-9(12)7-5(2)8(11)10-6(7)3/h10-11H,4H2,1-3H3
- InChI Key： JNQZBAQUMFAVOI-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(C)NC(=C1C)O)=O
Computed Properties
- Exact Mass: 183.08959
- Monoisotopic Mass: 183.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 62.3Ų
Experimental Properties
- Density: 1.196
- Boiling Point: 377.5°C at 760 mmHg
- Flash Point: 182.1°C
- Refractive Index: 1.547
- PSA: 62.32
4,5-dihydro-2,4-dimethyl-5-oxo-1H-Pyrrole-3-carboxylic acid ethyl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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